Benzeneacetonitrile, 2-chloro-6-methoxy-
Cat. No. B8659576
Key on ui cas rn:
170737-91-4
M. Wt: 181.62 g/mol
InChI Key: IRQQUNHJPVVWQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:15][c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1.[Cl:1][c:2]1[c:3]([CH2:4][Br:5])[c:6]([O:10][CH3:11])[cH:7][cH:8][cH:9]1.[Na:12][C:13]#[N:14].[OH2:22]>>[Cl:1][c:2]1[c:3]([CH2:4][C:13]#[N:14])[c:6]([O:10][CH3:11])[cH:7][cH:8][cH:9]1
|
Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
Cc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1cccc(Cl)c1CBr
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#C[Na]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1cccc(Cl)c1CC#N
|
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
